5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride

• IUPAC Name: 5-methyl-4,6-dihydrothieno[2,3-c]pyrrole-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H9NO2S.ClH/c1-9-3-5-2-6(8(10)11)12-7(5)4-9;/h2H,3-4H2,1H3,(H,10,11);1H
• InChI Key: MQXXMWDNWCLPIL-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1)SC(=C2)C(=O)O.Cl
• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol

Description

5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride (MPTPCA-HCl) is an organic compound that has been studied extensively in recent years due to its potential use in a variety of scientific and medical applications. As a derivative of thiophene, MPTPCA-HCl is a heterocyclic compound that has been found to have a variety of biological properties, including anti-inflammatory, antimicrobial, and antioxidant activities. Due to its wide range of potential applications, it has been studied extensively in the laboratory setting, and its importance in the field of biochemistry and physiology is only increasing. In

Scientific Research Applications

Due to its wide range of biological activities, 5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride has been studied extensively in the laboratory setting. Studies have focused on its potential use in a variety of applications, including as an anti-inflammatory, antimicrobial, and antioxidant agent. In addition, studies have been conducted to investigate its potential use in cancer therapy, as an anti-diabetic agent, and as a neuroprotective agent.

Mechanism of Action

The exact mechanism of action of 5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride is still largely unknown, however, studies have suggested that it may act by inhibiting the production of pro-inflammatory cytokines and mediators, such as tumor necrosis factor (TNF) and interleukin-1β (IL-1β). In addition, it has been found to inhibit the production of reactive oxygen species (ROS), which are thought to be involved in the development of a variety of diseases.
Biochemical and Physiological Effects
Studies have found that this compound has a variety of biochemical and physiological effects. Studies have found that it has anti-inflammatory, antimicrobial, and antioxidant activities, and has been found to inhibit the production of pro-inflammatory cytokines and mediators, such as TNF and IL-1β. In addition, it has been found to inhibit the production of ROS, and has been found to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride in laboratory experiments is that it is a reliable and reproducible compound that can be synthesized in a two-step process. In addition, it has a wide range of potential applications, making it a useful compound for a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, the exact mechanism of action is still largely unknown, and further research is needed to fully understand its biological activities. In addition, it has not been tested in humans, so its safety and efficacy in humans is still unknown.

Future Directions

Given the wide range of potential applications of 5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride, there are a number of future directions that could be explored. These include further research into its mechanism of action, as well as its potential use in cancer therapy, as an anti-diabetic agent, and as a neuroprotective agent. In addition, further research could be conducted to investigate its potential use in other medical applications, such as the treatment of autoimmune diseases and neurological disorders. Finally, further research could be conducted to investigate its safety and efficacy in humans.

Synthesis Methods

5-methyl-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride is synthesized through a two-step process, beginning with the reaction of 3-chloro-2-methylthiophene with sodium hydroxide and then reacting the product with 2-chloroacetic acid in the presence of a base. The resulting product is then treated with hydrochloric acid to yield the desired compound, this compound. This method has been found to be reliable and reproducible, and is widely used in the laboratory for the synthesis of this compound.